Cas no 4316-23-8 (4-Methylphthalic acid)

• Product Name: 4-Methylphthalic acid
• CAS No: 4316-23-8
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00041946
• CID: 44924
• PubChem ID: 87572591
• Update Time: 2025-05-24

4-Methylphthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylphthalic acid
• 4-Methylphthalic acidneat
• Phthalicacid, 4-methyl- (6CI,7CI,8CI)
• 4-Methyl-1,2-benzenedicarboxylic acid
• NSC 83573
• 1,2-Benzenedicarboxylic acid, 4-methyl-
• Phthalic acid, 4-methyl-
• 4-METHYL PHTHALIC ACID
• 4-Methyl-phthalic acid
• CWJJAFQCTXFSTA-UHFFFAOYSA-N
• 4-methylbenzene-1,2-dicarboxylic acid
• 4-Methyl-o-phthalate
• 4-MethylphthalicAcid
• Phthalic acid, 4-methyl- (8CI)
• NSC83573
• AK
• SY052171
• AS-57540
• M0560
• EINECS 224-333-8
• RDR8D8Q6WG
• BP-12485
• MFCD00041946
• CS-0182955
• DTXSID4063406
• SCHEMBL467550
• NS00031313
• A826186
• AKOS015894345
• FT-0635223
• KAY
• NSC-83573
• UNII-RDR8D8Q6WG
• H11299
• 4-Methylphthalic acid, 99%
• CHEMBL571530
• InChI=1/C9H8O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13
• 4316-23-8
• DB-051047
• DB-358456

• MDL： MFCD00041946
• Inchi： 1S/C9H8O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： CWJJAFQCTXFSTA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1987 (rough estimate)
• Melting Point: 146-149 ºC
• Boiling Point: 232.96°C (rough estimate)
• Flash Point: 204.4 °C
• Refractive Index: 1.4209 (estimate)
• PSA: 74.60000
• LogP: 1.39140
• Solubility: Uncertain

4-Methylphthalic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methylphthalic acid

Recent Advances in the Study of 4-Methylphthalic Acid (CAS: 4316-23-8) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Methylphthalic acid (CAS: 4316-23-8) is a derivative of phthalic acid, which has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a methyl group at the 4-position of the phthalic acid backbone, has been explored for its potential in drug synthesis, material science, and as a biochemical probe. Recent studies have shed light on its unique properties, including its role as an intermediate in the synthesis of complex organic molecules and its potential biological activities.

One of the most notable advancements in the study of 4-methylphthalic acid is its application in the development of novel pharmaceutical agents. Researchers have identified its utility as a building block for the synthesis of bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-methylphthalic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting specific cancer-related enzymes. The study highlighted the compound's ability to enhance the binding affinity and selectivity of these inhibitors, paving the way for more effective therapeutic strategies.

In addition to its pharmaceutical applications, 4-methylphthalic acid has also been investigated for its role in material science. Recent research has explored its use in the development of advanced polymers and coatings with improved thermal stability and mechanical properties. A study conducted by a team at MIT in 2022 revealed that incorporating 4-methylphthalic acid into polymer matrices resulted in materials with enhanced resistance to degradation under high-temperature conditions. These findings have significant implications for industries such as aerospace and automotive, where durable and lightweight materials are in high demand.

Furthermore, the biochemical properties of 4-methylphthalic acid have been a subject of interest in the field of chemical biology. Researchers have utilized this compound as a probe to study metabolic pathways and enzyme mechanisms. A recent publication in the journal Biochemistry detailed the use of 4-methylphthalic acid as a fluorescent tag for tracking the activity of specific enzymes in live cells. This innovative approach has provided valuable insights into cellular processes and has the potential to revolutionize diagnostic and therapeutic techniques.

Despite these promising developments, challenges remain in the widespread adoption of 4-methylphthalic acid in industrial and clinical settings. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed through further research. However, the growing body of evidence supporting its utility underscores the importance of continued investigation into this compound. Future studies are expected to focus on optimizing its synthesis, exploring new applications, and evaluating its safety profile in vivo.

In conclusion, 4-methylphthalic acid (CAS: 4316-23-8) represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its diverse applications, from drug development to material science, highlight its potential to drive innovation across multiple disciplines. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and medicine.